Cas no 868769-75-9 (2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester)

2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester structure
868769-75-9 structure
Product name:2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester
CAS No:868769-75-9
MF:C11H15NO3
MW:209.2417
CID:1863818
PubChem ID:58105221

2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester
    • AKSYIQYJDJXCBX-UHFFFAOYSA-N
    • tert-butyl 6-(hydroxymethyl)pyridine-2-carboxylate
    • DB-419853
    • F94984
    • tert-Butyl 6-(hydroxymethyl)picolinate
    • 868769-75-9
    • t-butyl 6-hydroxymethylpyridine-2-carboxylate
    • SCHEMBL949804
    • Inchi: InChI=1S/C11H15NO3/c1-11(2,3)15-10(14)9-6-4-5-8(7-13)12-9/h4-6,13H,7H2,1-3H3
    • InChI Key: AKSYIQYJDJXCBX-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)C1=CC=CC(=N1)CO

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 59.4Ų

2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029208093-100mg
tert-Butyl 6-(hydroxymethyl)picolinate
868769-75-9 95%
100mg
$85.00 2023-08-31
1PlusChem
1P024HIC-1g
tert-Butyl 6-(hydroxymethyl)picolinate
868769-75-9 95%
1g
$435.00 2024-04-21
Alichem
A029208093-5g
tert-Butyl 6-(hydroxymethyl)picolinate
868769-75-9 95%
5g
$1134.00 2023-08-31
1PlusChem
1P024HIC-100mg
tert-Butyl 6-(hydroxymethyl)picolinate
868769-75-9 95%
100mg
$95.00 2024-04-21
Alichem
A029208093-250mg
tert-Butyl 6-(hydroxymethyl)picolinate
868769-75-9 95%
250mg
$140.00 2023-08-31
Alichem
A029208093-1g
tert-Butyl 6-(hydroxymethyl)picolinate
868769-75-9 95%
1g
$380.00 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1744609-100mg
tert-Butyl 6-(hydroxymethyl)picolinate
868769-75-9 98%
100mg
¥722.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1744609-1g
tert-Butyl 6-(hydroxymethyl)picolinate
868769-75-9 98%
1g
¥4179.00 2024-04-27
1PlusChem
1P024HIC-250mg
tert-Butyl 6-(hydroxymethyl)picolinate
868769-75-9 95%
250mg
$162.00 2024-04-21

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